Cas no 1023550-84-6 (N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide is a synthetic organic compound featuring a bromophenyl-substituted indole core linked to a cyclohexanecarboxamide moiety via a thioether bridge. This structure imparts potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for developing targeted inhibitors or probes. The bromophenyl group enhances electrophilic reactivity, facilitating further functionalization, while the indole-thioether-amide framework may contribute to binding affinity in receptor-ligand interactions. Its well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship (SAR) studies. The compound’s stability and synthetic accessibility further support its use in exploratory pharmaceutical applications.

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide structure

1023550-84-6 structure

Product Name:N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide

CAS No:1023550-84-6

MF:C₂₃H₂₅BrN₂OS

MW:457.42640376091

CID:6065764

PubChem ID:4090333

Update Time:2025-05-26

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide
- Cyclohexanecarboxamide, N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]thio]ethyl]-
- N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]cyclohexanecarboxamide
- AKOS032456105
- 1023550-84-6
- N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)cyclohexanecarboxamide
- F0582-0678
- Inchi： 1S/C23H25BrN2OS/c24-18-12-10-16(11-13-18)21-22(19-8-4-5-9-20(19)26-21)28-15-14-25-23(27)17-6-2-1-3-7-17/h4-5,8-13,17,26H,1-3,6-7,14-15H2,(H,25,27)
- InChI Key： SYLSWBHFZZZRSJ-UHFFFAOYSA-N
- SMILES： C1(C(NCCSC2C3=C(NC=2C2=CC=C(Br)C=C2)C=CC=C3)=O)CCCCC1

Computed Properties

Exact Mass: 456.08710g/mol
Monoisotopic Mass: 456.08710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
Boiling Point: 683.2±55.0 °C(Predicted)
pka: 15.35±0.30(Predicted)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0582-0678-2μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0582-0678-5μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0582-0678-10μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0582-0678-20μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0582-0678-1mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0582-0678-2mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0582-0678-3mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0582-0678-4mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0582-0678-5mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0582-0678-10mg	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide	1023550-84-6	90%+	10mg	$79.0	2023-05-17

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide Related Literature

1. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Related Categories

1023550-84-6 (N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)cyclohexanecarboxamide) Related Products

Recommended suppliers

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk